Cas no 402488-36-2 (2,3-Diazabicyclo[2.2.2]oct-2-ene, 1-(azidomethyl)-)

• Product Name: 2,3-Diazabicyclo[2.2.2]oct-2-ene, 1-(azidomethyl)-
• CAS No: 402488-36-2
• MF: C₇H₁₁N₅
• MW: 165.195739984512
• CID: 3967884
• Update Time: 2025-11-07

2,3-Diazabicyclo[2.2.2]oct-2-ene, 1-(azidomethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,3-Diazabicyclo[2.2.2]oct-2-ene, 1-(azidomethyl)-

• Inchi： 1S/C7H11N5/c8-12-9-5-7-3-1-6(2-4-7)10-11-7/h6H,1-5H2
• InChI Key： VZKIRIMMMDYQAM-UHFFFAOYSA-N
• SMILES： C(C12N=NC(CC1)CC2)N=[N+]=[N-]

Additional information on 2,3-Diazabicyclo[2.2.2]oct-2-ene, 1-(azidomethyl)-

Comprehensive Overview of 2,3-Diazabicyclo[2.2.2]oct-2-ene, 1-(azidomethyl)- (CAS No. 402488-36-2)

The compound 2,3-Diazabicyclo[2.2.2]oct-2-ene, 1-(azidomethyl)- (CAS No. 402488-36-2) is a highly specialized bicyclic organic molecule that has garnered significant attention in the fields of medicinal chemistry, materials science, and synthetic biology. Its unique structural features, including the diazabicyclo[2.2.2]octene core and the azidomethyl functional group, make it a versatile intermediate for advanced research applications. Researchers and industry professionals often search for terms like "synthesis of 2,3-Diazabicyclo[2.2.2]oct-2-ene derivatives" or "applications of azidomethyl compounds", reflecting the growing interest in this compound's potential.

One of the most compelling aspects of 2,3-Diazabicyclo[2.2.2]oct-2-ene, 1-(azidomethyl)- is its role in click chemistry, a rapidly evolving area that enables efficient and selective molecular coupling. The presence of the azide group allows for facile participation in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, a cornerstone of modern bioconjugation strategies. This property aligns with current trends in drug discovery, where researchers seek "bioorthogonal reactions for targeted therapy" and "non-invasive labeling techniques".

In materials science, the rigid bicyclo[2.2.2]octane scaffold of this compound provides exceptional thermal stability and structural predictability, making it valuable for designing high-performance polymers and nanostructured materials. Recent publications have highlighted its utility in creating "self-healing materials" and "stimuli-responsive systems", addressing the demand for smart materials in aerospace and biomedical engineering. The compound's CAS No. 402488-36-2 frequently appears in patent literature related to these innovations.

From a synthetic chemistry perspective, the preparation of 1-(azidomethyl)-2,3-diazabicyclo[2.2.2]oct-2-ene involves sophisticated multi-step protocols that intrigue researchers investigating "novel heterocyclic synthesis methods". The compound's nitrogen-rich architecture presents both challenges and opportunities in catalysis design and stereoselective transformations, topics that dominate contemporary organic chemistry symposia. Computational chemists also study its molecular orbital properties to understand its reactivity patterns better.

The pharmaceutical industry shows particular interest in derivatives of 2,3-Diazabicyclo[2.2.2]oct-2-ene as potential enzyme inhibitors or receptor modulators. Its structural similarity to privileged pharmacophores has led to investigations into "fragment-based drug discovery" approaches. While not directly bioactive itself, the azidomethyl moiety serves as a crucial handle for attaching diagnostic or therapeutic payloads in prodrug development strategies.

Analytical characterization of CAS 402488-36-2 typically employs advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry, and X-ray crystallography. These methods verify the compound's purity and confirm its three-dimensional configuration, essential for quality control in research applications. The growing emphasis on "structure-activity relationship studies" in academic literature underscores the importance of such analytical rigor.

Environmental and safety considerations for handling 1-(azidomethyl)-2,3-diazabicyclo[2.2.2]oct-2-ene follow standard laboratory protocols for nitrogen-containing compounds. While not classified as hazardous under normal research conditions, proper storage away from strong reducing agents is recommended due to the azide functionality. This precaution aligns with best practices for "safe handling of specialty chemicals", a frequent training topic in research institutions.

The commercial availability of 2,3-Diazabicyclo[2.2.2]oct-2-ene, 1-(azidomethyl)- through specialty chemical suppliers has expanded its accessibility to researchers worldwide. Product listings often highlight its high purity grade and custom synthesis options, responding to market demands for "research-grade building blocks". Pricing structures typically reflect the compound's synthetic complexity and the value it brings to cutting-edge applications.

Future research directions for this compound may explore its potential in artificial photosynthesis systems or as a component in molecular machines, areas receiving substantial funding in nanotechnology initiatives. The compound's ability to participate in multi-component reactions while maintaining structural integrity makes it particularly attractive for these emerging applications. Scientific databases show increasing citations for "functional molecular architectures" containing similar structural motifs.

In conclusion, 2,3-Diazabicyclo[2.2.2]oct-2-ene, 1-(azidomethyl)- (CAS No. 402488-36-2) represents a fascinating intersection of fundamental chemistry and applied science. Its dual functionality as both a structural scaffold and reactive handle positions it as a valuable tool for addressing contemporary challenges across multiple disciplines. As research trends continue to emphasize "modular chemical synthesis" and "precision molecular engineering", this compound's relevance will likely grow in both academic and industrial settings.